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Disclaimer

These application notes address the historical context and properties of
dichlorodifluoromethane (Freon-12 or R-12) in the context of cryo-experiments. However, it is
crucial to understand that dichlorodifluoromethane is an ozone-depleting substance, and its
production and use are strictly regulated and largely phased out globally under the Montreal
Protocol.[1][2] Its use in modern scientific research is not recommended or standard practice.
These notes serve as a reference and a guide to understanding the transition to currently
accepted and environmentally responsible cryogens.

Dichlorodifluoromethane: A Historical Perspective
and Its Properties

Dichlorodifluoromethane, a colorless and nearly odorless gas, was once widely used as a
refrigerant and aerosol propellant.[1][3] Its thermodynamic properties made it a candidate for
cryo-applications. However, its significant environmental impact, specifically its high ozone
depletion potential (ODP) and global warming potential (GWP), has led to a global ban on its
production.[1][4]

While direct protocols for its use in cryo-experiments are now obsolete, a summary of its
physical properties is provided below for historical and comparative purposes.
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Table 1: Physical and Chemical Properties of
Dichl lifl I

Property Value

Chemical Formula CCl2F2

Molar Mass 120.914 g/mol [5][6]

Boiling Point -29.8 °C[1]

Melting Point -157.7 °C[1]

Appearance Colorless gas|[1]

Odor Faint ethereal odor at high concentrations[7]
Solubility in Water 0.286 g/L at 20 °C[1]

Vapor Pressure 568 kPa at 20 °CJ[1]

Modern Alternatives for Cryo-Fixation in Electron
Microscopy

Cryo-fixation is a critical step in preparing biological samples for techniques like cryo-electron
microscopy (cryo-EM). The goal is to rapidly freeze the sample to preserve it in a near-native,
vitreous (non-crystalline) state.[8][9] Modern cryo-experiments predominantly use the following
cryogens due to their excellent cooling rates and lower environmental impact compared to
CFCs.

 Liquid Ethane: Widely considered the gold standard for plunge freezing of thin biological
samples for cryo-EM.[10] It has a high boiling point and a large temperature difference
between its melting and boiling points, which prevents the formation of an insulating gas
layer (Leidenfrost effect) during plunging.[11]

» Liquid Propane: Similar to ethane, it is an effective cryogen for plunge freezing.[8] The
choice between ethane and propane often depends on user preference and specific
experimental conditions.
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 Liquid Nitrogen Slush: While liquid nitrogen itself is a poor cryogen for plunge freezing due to
the Leidenfrost effect, a slush created by placing liquid nitrogen under a vacuum has a lower
temperature (-210°C) and higher viscosity, which improves the cooling rate.[11] It is often
used for freezing larger samples.[11]

Table 2: Properties of Modern Cryogens for Cryo-

Fixation
Cryogen Melting Point (°C) Boiling Point (°C) Key Advantages
Excellent cooling rate,
Ethane -183.6 -88.6 avoids Leidenfrost
effect
Similar to ethane,
Propane -187.7 -42.1 effective for plunge
freezing
Lower temperature,
Nitrogen Slush -210 -195.8 suitable for larger

samples

Experimental Protocols: Plunge Freezing for Cryo-
EM

Plunge freezing is the most common method for preparing thin aqueous samples for cryo-EM.
[10][12] The following is a generalized protocol.

Materials

e Plunge-freezing apparatus (e.g., Vitrobot, Leica EM GP)
o Electron microscopy grids (e.g., copper grids with a holey carbon film)
e Pipette and tips

 Blotting paper
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Liquid ethane or propane

Liquid nitrogen

Cryo-grid storage box

Safety glasses, face shield, and cryogenic gloves

Protocol

o Prepare the Plunge Freezer:
o Set the desired temperature and humidity in the chamber (e.g., 22°C, 95% humidity).[12]
o Fill the outer dewar with liquid nitrogen to cool the cryogen container.

o Condense ethane or propane into the cryogen container until it is liquid.

Prepare the Grid:

o Glow-discharge the EM grid to make the carbon surface hydrophilic.

o Place the grid in the tweezers of the plunge-freezing apparatus.

Sample Application and Blotting:
o Apply a small volume (3-4 uL) of the biological sample to the grid.

o Blot the excess liquid with filter paper to create a thin film of the sample across the grid
holes. The blotting time and force are critical parameters that need to be optimized.

Plunging:

o Rapidly plunge the grid into the liquid cryogen (ethane or propane). This vitrifies the
sample.

Transfer and Storage:

o Quickly transfer the frozen grid under liquid nitrogen to a pre-cooled cryo-grid storage box.
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o Store the grids in liquid nitrogen until they are ready to be imaged in the cryo-electron
microscope.

Safety Precautions for Handling Cryogens

Working with cryogenic liquids requires strict adherence to safety protocols to prevent serious
injuries such as frostbite and asphyxiation.

o Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, cryogenic
gloves, a lab coat, long pants, and closed-toe shoes.[13][14][15]

¢ Ventilation: Work in a well-ventilated area to prevent the displacement of oxygen by the
cryogen gas, which can lead to asphyxiation.[16]

+ Handling Cryogens:
o Use appropriate containers (Dewars) designed for cryogenic liquids.

o Never seal a container with a cryogenic liquid, as the pressure buildup from boiling can
cause an explosion.

o Handle all cryogen-cooled objects with tongs or cryogenic gloves.

» Flammability of Ethane and Propane: Ethane and propane are highly flammable.[11] Ensure
there are no open flames or ignition sources in the vicinity. Use these cryogens in a fume
hood.

e Emergency Procedures: Be familiar with the location and use of safety showers and
eyewashes.[14] In case of skin contact, flush the affected area with lukewarm water for at
least 15 minutes.[14][17] Seek immediate medical attention for any serious injuries.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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